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A Technical Framework for Stability & Formulation

Executive Summary

N-Benzoylphosphotriamide (CAS 27809-58-1) represents a specialized class of urease
inhibitors designed to mitigate ammonia volatilization in nitrogen-based fertilizers.[1] Unlike its
aliphatic analog N-(n-butyl)thiophosphoric triamide (NBPT), the benzoyl derivative incorporates
an aromatic moiety that significantly alters its thermodynamic profile, lattice energy, and
hydrolytic stability.

This technical guide addresses the thermodynamic properties of N-Benzoylphosphotriamide.
Given that specific calorimetric constants for this derivative are often proprietary to formulation
science, this guide synthesizes structural thermodynamic theory with rigorous experimental
protocols.[1] It serves as a foundational roadmap for researchers to generate, validate, and
apply thermodynamic data in drug development and agrochemical formulation.[1]

Part 1: Chemical Identity & Structural
Thermodynamics[1]
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The thermodynamic behavior of N-Benzoylphosphotriamide is governed by the competition
between the resonance stabilization of the benzamide group and the hydrolytic lability of the
phosphoramide bond.

Table 1: Chemical Identity

Property Specification

IUPAC Name N-diaminophosphorylbenzamide
CAS Number 27809-58-1

Molecular Formula C7H10N302P

Molecular Weight 199.15 g/mol

PubChem CID 161582

| Core Moiety | Phosphoramide (

) linked to Benzamide (

) IILIE21E3]A4105]06]T7]

Structural Thermodynamic Drivers[1]

» Lattice Energy & Hydrogen Bonding: The molecule features multiple hydrogen bond donors (

) and acceptors (

).[1] This creates a high-density hydrogen bonding network in the crystalline state, typically
resulting in a higher enthalpy of fusion (

) compared to aliphatic analogs like NBPT.

o Electron Withdrawal Effects: The benzoyl group is electron-withdrawing relative to the butyl
group in NBPT.[1] This reduces the electron density on the bridging nitrogen, potentially
increasing the acidity of the
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proton and altering the hydrolysis kinetics—a critical factor for shelf-life stability.

————————————————————————————————————————————————————————————————————————————————————————————————————————

N-Benzoylphosphotriamide Structure
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Figure 1: Structural components influencing thermodynamic stability and lattice energy.[1]

Part 2: Thermodynamic Properties & Phase Behavior

For formulation scientists, three thermodynamic parameters are critical: Melting Point (

), Enthalpy of Fusion (
), and Solubility Thermodynamics.

1. Phase Transition Thermodynamics

While specific literature values for CAS 27809-58-1 are sparse, structural analogs provide a
predictive range.[1]

e Predicted Melting Point: 145°C — 160°C (Decomposition likely).[1]

o Rationale: Benzamide melts at ~128°C; Phosphoric triamide melts at ~115°C (dec).[1] The
combination typically elevates the lattice energy due to

-stacking of the phenyl ring and extensive H-bonding.
e Implication: High

suggests poor solubility in non-polar solvents, necessitating polar aprotic solvents (e.qg.,
NMP, DMSO) or glycols for liquid formulations.

2. Solution Thermodynamics
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The solubility of N-Benzoylphosphotriamide is non-ideal and temperature-dependent.[1] The
dissolution process is endothermic (

), driven by the entropy of mixing.

Key Equation: Van't Hoff Isochore
[1]
e Where

is mole fraction solubility.[1]

e Formulation Note: If

is high, the compound may precipitate from liquid fertilizers at low storage temperatures
(e.g., <5°C), a common failure mode in agrochemicals.

Part 3: Stability & Decomposition Kinetics

The primary thermodynamic instability of N-Benzoylphosphotriamide is hydrolysis, catalyzed
by acids (soil pH < 6) or enzymes (urease).[1]

Decomposition Pathway:

[1]

This reaction is exothermic and irreversible.[1] The Activation Energy (

) determines the shelf life.[1]
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Figure 2: Hydrolytic decomposition pathway.[1] The reaction rate
is pH-dependent.[1][8]

Part 4: Experimental Protocols for Characterization

Since specific values are often unavailable in public databases, the following protocols are the
industry standard for generating this data.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine Melting Point (

), Enthalpy of Fusion (

), and Onset of Decomposition (

)
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o Sample Prep: Weigh 2-5 mg of dried N-Benzoylphosphotriamide into a hermetically
sealed aluminum pan (to contain volatile decomposition products).

o Reference: Empty aluminum pan.
e Method:
o Equilibrate at 25°C.
o Ramp at 10°C/min to 250°C under
purge (50 mL/min).
e Analysis:
o Identify the endothermic peak for melting.[1] Integrate area for

(J/9).[1]

o Watch for immediate exothermic baseline shift post-melting, indicating thermal
decomposition.[1]

Protocol B: Isothermal Microcalorimetry (Stability Screening)

Objective: Measure the rate of hydrolysis at ambient storage temperatures.

e Setup: Use a TAM IV or similar microcalorimeter.

o Sample: Dissolve compound in target solvent (e.g., water/glycol mix) at pH 5, 7, and 9.
e Measurement: Monitor heat flow (

) at 25°C for 72 hours.

o Data Interpretation:

o Heat flow is proportional to reaction rate (

).[1]
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o Integrate heat flow over time to determine total degradation.[1]
o Use Arrhenius plots from measurements at 25°C, 35°C, and 45°C to calculate

and predict 2-year shelf life.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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